1-(furan-3-ylmethyl)-3,4-dihydro-2H-quinoline-3-carboxylic acid

• IUPAC Name: 1-(furan-3-ylmethyl)-3,4-dihydro-2H-quinoline-3-carboxylic acid
• InChI: InChI=1S/C15H15NO3/c17-15(18)13-7-12-3-1-2-4-14(12)16(9-13)8-11-5-6-19-10-11/h1-6,10,13H,7-9H2,(H,17,18)
• InChI Key: KXQAEEYUBZXPOV-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C2=CC=CC=C21)CC3=COC=C3)C(=O)O
• Molecular Formula: C15H15NO3
• Molecular Weight: 257.28 g/mol

Description

1-(furan-3-ylmethyl)-3,4-dihydro-2H-quinoline-3-carboxylic acid (FDQ) is a chemical compound that has gained significant attention in the field of medicinal chemistry. It is a heterocyclic compound that contains both a quinoline and a furan ring in its structure. FDQ has shown promising results in various scientific research applications, including cancer treatment, antiviral activity, and antibacterial activity.

Mechanism of Action

The exact mechanism of action of 1-(furan-3-ylmethyl)-3,4-dihydro-2H-quinoline-3-carboxylic acid is not fully understood. However, it is believed to act by inhibiting various cellular processes, including DNA synthesis, RNA synthesis, and protein synthesis. 1-(furan-3-ylmethyl)-3,4-dihydro-2H-quinoline-3-carboxylic acid may also induce apoptosis in cancer cells by activating the caspase pathway.
Biochemical and Physiological Effects:
1-(furan-3-ylmethyl)-3,4-dihydro-2H-quinoline-3-carboxylic acid has been found to have low toxicity and good bioavailability. It is rapidly absorbed and distributed throughout the body. 1-(furan-3-ylmethyl)-3,4-dihydro-2H-quinoline-3-carboxylic acid has been shown to have a half-life of approximately 4 hours in rats.

Advantages and Limitations for Lab Experiments

1-(furan-3-ylmethyl)-3,4-dihydro-2H-quinoline-3-carboxylic acid has several advantages for use in lab experiments. It is relatively easy to synthesize and has good solubility in various solvents. 1-(furan-3-ylmethyl)-3,4-dihydro-2H-quinoline-3-carboxylic acid also exhibits good stability under normal lab conditions.
However, there are also some limitations to using 1-(furan-3-ylmethyl)-3,4-dihydro-2H-quinoline-3-carboxylic acid in lab experiments. It is relatively expensive to synthesize, which may limit its use in large-scale experiments. In addition, the exact mechanism of action of 1-(furan-3-ylmethyl)-3,4-dihydro-2H-quinoline-3-carboxylic acid is not fully understood, which may make it difficult to interpret experimental results.

Future Directions

There are several potential future directions for research on 1-(furan-3-ylmethyl)-3,4-dihydro-2H-quinoline-3-carboxylic acid. One area of interest is its potential as an antitumor agent. Further studies could investigate the efficacy of 1-(furan-3-ylmethyl)-3,4-dihydro-2H-quinoline-3-carboxylic acid in animal models and in clinical trials.
Another area of interest is 1-(furan-3-ylmethyl)-3,4-dihydro-2H-quinoline-3-carboxylic acid's potential as an antiviral agent. Future studies could investigate the mechanisms underlying 1-(furan-3-ylmethyl)-3,4-dihydro-2H-quinoline-3-carboxylic acid's antiviral activity and its efficacy against other viral infections.
In addition, further studies could investigate the biochemical and physiological effects of 1-(furan-3-ylmethyl)-3,4-dihydro-2H-quinoline-3-carboxylic acid, including its pharmacokinetics and toxicity profile. Such studies could provide valuable information for the development of 1-(furan-3-ylmethyl)-3,4-dihydro-2H-quinoline-3-carboxylic acid as a potential therapeutic agent.

Synthesis Methods

1-(furan-3-ylmethyl)-3,4-dihydro-2H-quinoline-3-carboxylic acid can be synthesized through a multi-step process involving the condensation of 2-amino-3-cyano-4,5,6,7-tetrahydrobenzo[b]thiophene with furfural, followed by cyclization and acid-catalyzed hydrolysis.

Scientific Research Applications

1-(furan-3-ylmethyl)-3,4-dihydro-2H-quinoline-3-carboxylic acid has been extensively studied for its potential as an antitumor agent. It has been shown to inhibit the growth of various cancer cell lines, including breast, colon, and lung cancer cells. 1-(furan-3-ylmethyl)-3,4-dihydro-2H-quinoline-3-carboxylic acid's antitumor activity is believed to be due to its ability to induce apoptosis (programmed cell death) in cancer cells.
1-(furan-3-ylmethyl)-3,4-dihydro-2H-quinoline-3-carboxylic acid has also shown promising results as an antiviral agent. It has been found to inhibit the replication of the hepatitis C virus and the dengue virus. 1-(furan-3-ylmethyl)-3,4-dihydro-2H-quinoline-3-carboxylic acid's antiviral activity is believed to be due to its ability to inhibit viral RNA replication.
In addition, 1-(furan-3-ylmethyl)-3,4-dihydro-2H-quinoline-3-carboxylic acid has exhibited antibacterial activity against various Gram-positive and Gram-negative bacteria, including Staphylococcus aureus and Escherichia coli.